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Cat. No.: B124971

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethylsulfonium iodide (TMSI), CAS Number 2181-42-2, is a versatile and reactive
sulfonium salt widely employed in organic synthesis. It serves as a crucial precursor to
dimethylsulfonium methylide, a sulfur ylide that is a key reagent in the Johnson-Corey-
Chaykovsky reaction for the synthesis of epoxides, cyclopropanes, and aziridines. This
technical guide provides a comprehensive overview of its chemical properties, spectral data,
safety and handling protocols, and detailed experimental procedures for its synthesis and
application.

Chemical and Physical Properties

Trimethylsulfonium iodide is a white to off-white or yellowish crystalline solid.[1] It is soluble
in water, alcohol, tetrahydrofuran (THF), and dimethyl sulfoxide (DMSO).[1] Its key physical and
chemical properties are summarized below.
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Property Value Reference(s)
CAS Number 2181-42-2 [2]
Molecular Formula C3HolS [3]
Molecular Weight 204.07 g/mol [2][3]
White to yellowish crystalline
Appearance , [1][4]
solid
Melting Point 215-220°C [2][4]
- Soluble in water, alcohol, THF,
Solubility [1]
DMSO
VFIYIHQDILEQNR-
INChl Key [3]

UHFFFAOYSA-M

Spectroscopic Data

Spectroscopic analysis is essential for the verification of the identity and purity of

Trimethylsulfonium iodide.

Chemical Shift (8) /

Spectrum Type Solvent Reference(s)
Notes
2.940 ppm (singlet,
H NMR DMSO-ds Ppm (sing [4]
9H)
Spectrum available,
specific shift not
13C NMR D20 [3]

detailed in search

results.

Synthesis of Trimethylsulfonium lodide

Trimethylsulfonium iodide can be readily synthesized in the laboratory via the Sn2 reaction

between dimethyl sulfide and methyl iodide.
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Experimental Protocol

A straightforward procedure for the synthesis of Trimethylsulfonium iodide is as follows:

Combine dimethyl sulfide (1.0 equivalent) and methyl iodide (1.0 equivalent) in a suitable
reaction vessel.

Stir the mixture at room temperature (approx. 25 °C) for 15 hours.

The product, Trimethylsulfonium iodide, will precipitate as a white solid.

Collect the solid by filtration.

To purify, the resulting solid can be crushed and recrystallized from absolute ethanol.[5]

Synthesis Workflow
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Caption: Synthesis workflow for Trimethylsulfonium iodide.

Applications in Organic Synthesis: The Johnson-
Corey-Chaykovsky Reaction
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The primary application of Trimethylsulfonium iodide is as a precursor for dimethylsulfonium
methylide, [(CH3)2S*CH27], a sulfur ylide.[1] This ylide is generated in situ by treating TMSI
with a strong base and is used to convert aldehydes and ketones to epoxides.[5][6]

Mechanism Overview

The process involves two key stages:

» Ylide Formation: A strong base deprotonates the trimethylsulfonium cation to form the
reactive sulfur ylide.

o Epoxidation: The nucleophilic ylide attacks the carbonyl carbon of a ketone or aldehyde. The
resulting intermediate undergoes an intramolecular Sn2 reaction to form a three-membered
epoxide ring, with dimethyl sulfide as a neutral leaving group.[6]
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Johnson-Corey-Chaykovsky Reaction Mechanism

Step 1: Ylide Formation

[(CH3)3S]*I- Strong Base
(TMSI) (e.g., KOtBu, NaH)
+ Base
- HB*

Dimethylsulfonium Methylide
(CH3)2S*-CH2~

Step 2: Epoxidation

Ketone / Aldehyde

R,C=0 Ylide

+ Carbonyl

Betaine Intermediate

ntramolecular
SN2

Epoxide
R2C(O)CH:z

Dimethyl Sulfide
(CH3)2S

Click to download full resolution via product page

Caption: Mechanism of the Johnson-Corey-Chaykovsky Reaction.
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Experimental Protocol: Epoxidation of Allyl
Cyclohexanone

The following protocol is an example of a Johnson-Corey-Chaykovsky epoxidation.[5]

o Preparation: Add Trimethylsulfonium iodide (1.65 eq.) to dry dimethyl sulfoxide (DMSO, 25
mL) and stir until the salt is completely dissolved.

o Addition of Substrate: Add the starting material, allyl cyclohexanone (7.15 mmol, 1.0 eq.), to
the solution.

e Ylide Generation and Reaction: Add a solution of potassium tert-butoxide (KOtBu, 1.65 eq.)
in DMSO (17 mL).

o Reaction Time: Stir the resulting solution at room temperature for 2 hours.
o Workup: Quench the reaction by adding H20. Extract the mixture with ethyl ether.

 Purification: Wash the combined organic phases with H20 and dry over anhydrous MgSOa.
Evaporate the solvent under reduced pressure. The crude product can be further purified by
column chromatography to yield the desired epoxide.[5]

Safety and Handling

Trimethylsulfonium iodide is considered hazardous and requires careful handling. It is
classified as a skin, eye, and respiratory irritant.[7][8]
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Hazard Information

Precautionary and First Aid Measures

GHS Classification

Skin Irritant (Category 2), Serious Eye Irritant
(Category 2), Specific Target Organ Toxicity -
Single Exposure (Category 3, Respiratory
System)[7][8]

Signal Word

Warning[7]

Hazard Statements

H315: Causes skin irritation.[7] H319: Causes
serious eye irritation.[7] H335: May cause

respiratory irritation.[7]

Use in a well-ventilated area.[4] Wear protective

gloves, clothing, and eye/face protection.[4]

Handlin
J Avoid breathing dust.[7] Wash hands thoroughly
after handling.[4]
Store in a cool, dry, well-ventilated place.[8]
Keep container tightly closed.[4] Store locked
Storage

up.[4] Incompatible with strong oxidizing agents

and strong bases.[4]

First Aid (Eyes)

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If irritation persists, get

medical advice.[4][7]

First Aid (Skin)

Wash with plenty of soap and water. If skin
irritation occurs, get medical advice. Take off

contaminated clothing and wash before reuse.

[4]

First Aid (Inhalation)

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.

[4]

Disposal

Dispose of contents/container to an approved

waste disposal plant.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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